Cas no 55528-07-9 ((+)-butaclamol hydrochloride)

(+)-butaclamol hydrochloride structure

(+)-butaclamol hydrochloride structure

Product Name:(+)-butaclamol hydrochloride

CAS No:55528-07-9

Molecular Formula:C₂₅H₃₂ClNO

Molecular Weight:397.98100

CID:944090

PubChem ID:24278400

(+)-butaclamol hydrochloride Properties

Names and Identifiers

- (+)-butaclamol hydrochloride
- SCHEMBL466962
- CHEMBL1256753
- AY 23,028
- Tox21_500187
- CCG-221491
- NCGC00260872-01
- Tox21_500075
- BDBM46859
- MLS000028755
- EU-0100187
- 55528-07-9
- ()-Butaclamol (hydrochloride)
- (+)-Butaclamol HCl
- B-168
- (y)-Butaclamol hydrochloride
- MLS001148641
- CCG-221379
- D-033
- AY 23028
- DTXSID801017434
- cid_6852400
- SMR000058425
- EU-0100475
- MFCD00082307
- (+/-)-Butaclamol hydrochloride, analytical standard, for drug analysis
- LP00187
- (+/-)-Butaclamol hydrochloride
- LP00075
- 1H-Benzo[6,7]cyclohepta[1,2,3-de]pyrido[2,1-a]isoquinolin-3-ol, 3-(1,1-dimethylethyl)-2,3,4,4a,8,9,13b,14-octahydro-, (3S,4aS,13bS)-,?hydrochloride (1:1)
- NCGC00260760-01
- (+)Butaclamol hcl
- Opera_ID_1212
- AY-23028
- (1S,6S,8S)-6-tert-butyl-3-azapentacyclo[11.8.1.03,8.09,22.016,21]docosa-9,11,13(22),16,18,20-hexaen-6-ol;hydrochloride
- AY 23038;dl-Butaclamol hydrochloride
- ( inverted question mark)-Butaclamol hydrochloride
- J-500048
- CS-0090806
- HY-122979
- (+)-Butaclamol (hydrochloride)
- MDL： MFCD00082307
- InChIKey： QZRUMKUMFJJARD-AAJWHBHYSA-N
- Inchi： InChI=1S/C25H31NO.ClH/c1-24(2,3)25(27)13-14-26-16-21-19-9-5-4-7-17(19)11-12-18-8-6-10-20(23(18)21)22(26)15-25;/h4-10,21-22,27H,11-16H2,1-3H3;1H/t21-,22-,25-;/m0./s1
- SMILES： CC(C)(C)C1(CCN2CC3C4=CC=CC=C4CCC5=C3C(=CC=C5)C2C1)O.Cl

Computed Properties

Exact Mass: 397.21700
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 397.2172423g/mol
Heavy Atom Count: 28
Complexity: 553
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Topological Polar Surface Area: 23.5Å²

Experimental Properties

LogP: 5.58470
PSA: 23.47000
Solubility: H2O: 0.25 mg/mL solutions should be freshly prepared.
Optical Activity: [α]27/D +222° in methanol(lit.)

(+)-butaclamol hydrochloride Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	B694310-5mg	(+)-Butaclamol Hydrochloride	55528-07-9		5mg	$ 98.00	2023-04-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B920839-5mg	(+)-Butaclamol hydrochloride	55528-07-9		5mg	￥1,129.50	2022-10-10
SHENG KE LU SI SHENG WU JI SHU	sc-252525-5 mg	(+)-Butaclamol hydrochloride,	55528-07-9		5mg	￥903.00	2023-07-11

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